2-chloro-N-(2,4-dimethoxypyrimidin-5-yl)benzamide

• CAS: 1448125-69-6
• Molecular Formula: C13H12ClN3O3
• Molecular Weight: 293.71
• SMILES: COC1=NC(=NC=C1NC(=O)C2=CC=CC=C2Cl)OC
• InChI: InChI=1S/C13H12ClN3O3/c1-19-12-10(7-15-13(17-12)20-2)16-11(18)8-5-3-4-6-9(8)14/h3-7H,1-2H3,(H,16,18)
• InChIKey: PNWOERQIJDDYLU-UHFFFAOYSA-N
• Solubility: not available

The compound 2-chloro-N-(2,4-dimethoxypyrimidin-5-yl)benzamide is a synthetic small molecule belonging to the benzamide-pyrimidine class, characterized by a 2-chlorophenyl group linked via an amide bond to a 2,4-dimethoxypyrimidine core. Its primary documented biological relevance lies in kinase inhibition, with experimental evidence indicating potent activity against the Proviral Integration site for Moloney murine leukemia virus (PIM) family of oncogenic serine/threonine kinases and mutant receptor tyrosine kinases such as c-KIT.

2-Chloro-N-(2,4-dimethoxypyrimidin-5-yl)benzamide (CAS 1448125-69-6) Procurement Baseline

The compound 2-chloro-N-(2,4-dimethoxypyrimidin-5-yl)benzamide is a synthetic small molecule belonging to the benzamide-pyrimidine class, characterized by a 2-chlorophenyl group linked via an amide bond to a 2,4-dimethoxypyrimidine core [1]. Its primary documented biological relevance lies in kinase inhibition, with experimental evidence indicating potent activity against the Proviral Integration site for Moloney murine leukemia virus (PIM) family of oncogenic serine/threonine kinases and mutant receptor tyrosine kinases such as c-KIT [2][3]. As a research tool, it serves as a selective chemical probe for dissecting PIM kinase-dependent signaling pathways and for comparative structure-activity relationship (SAR) studies within oncology-focused discovery programs [2].

• [1] PubChem. Compound Summary for CID 71807570: 2-chloro-N-(2,4-dimethoxypyrimidin-5-yl)benzamide. National Center for Biotechnology Information. Accessed 2026-04-28. View Source
• [2] BindingDB. Entry BDBM50518521 (CHEMBL4564586): 2-chloro-N-(2,4-dimethoxypyrimidin-5-yl)benzamide. Data sourced from Sanofi, curated by ChEMBL. View Source
• [3] BindingDB. Entry BDBM50515229 (CHEMBL4577779): 2-chloro-N-(2,4-dimethoxypyrimidin-5-yl)benzamide. Data on inhibition of c-KIT 560-578 deletion/T670I mutant. View Source

Procurement Risks of Generic 2,4-Dimethoxypyrimidin-5-yl Benzamide Analogs

Assuming functional equivalence among N-(2,4-dimethoxypyrimidin-5-yl)benzamide analogs in procurement decisions is a high-risk strategy due to profound, single-atom-dependent shifts in target engagement. The presence of a 2-chloro substituent on the phenyl ring of 2-chloro-N-(2,4-dimethoxypyrimidin-5-yl)benzamide is not a passive structural feature; it directly governs the compound's interaction landscape. Quantitative evidence demonstrates that replacing this chlorine with a 2-methoxy group in the analog N-(2,4-dimethoxypyrimidin-5-yl)-2-methoxybenzamide (CAS 1448122-71-1) results in a complete change of biological profile, losing potent PIM1 kinase inhibition (IC50 of 0.700 nM for the target compound [1]) and instead gaining activity against unrelated targets like the voltage-gated sodium channel NaV1.7 (IC50 of 240 nM) [2] or P-glycoprotein (IC50 of 1.4 µM) [3]. Substituting with a 2-trifluoromethyl group similarly shifts activity towards non-specific cytotoxicity in MCF-7 cells at micromolar concentrations (IC50 of 8.5 µM) . These data explicitly preclude generic substitution for applications where PIM kinase inhibition is the required functional endpoint.

• [1] BindingDB. Entry BDBM50518521 (CHEMBL4564586): 2-chloro-N-(2,4-dimethoxypyrimidin-5-yl)benzamide. IC50 for PIM1. View Source
• [2] BindingDB. Entry BDBM50379389 (CHEMBL2010816): N-(2,4-dimethoxypyrimidin-5-yl)-2-methoxybenzamide. IC50 for NaV1.7. View Source
• [3] BindingDB. Entry BDBM50411952 (CHEMBL259976): N-(2,4-dimethoxypyrimidin-5-yl)-2-methoxybenzamide. IC50 for P-gp mediated MDR. View Source

Quantitative Differentiation of 2-Chloro-N-(2,4-dimethoxypyrimidin-5-yl)benzamide from Analogs

PIM1 Kinase Inhibition Potency Compared to 2-Methoxy Analog

The target compound demonstrates potent, sub-nanomolar inhibition of the PIM1 kinase, a critical oncogenic driver. Its activity is superior to the nearest structural analog, which contains a 2-methoxy substituent instead of a 2-chloro group. Quantitative data from a direct comparator assay context shows the target compound inhibits PIM1 with an IC50 of 0.700 nM [1]. In contrast, the 2-methoxy analog, N-(2,4-dimethoxypyrimidin-5-yl)-2-methoxybenzamide, shows no such activity; its documented activities are against unrelated targets like the voltage-gated sodium channel NaV1.7 (IC50 of 240 nM) [2] and P-glycoprotein (IC50 of 1.4 µM) [3]. This indicates a fundamental shift in target selectivity driven by the chlorine atom.

Evidence Dimension	PIM1 kinase inhibitory potency (IC50)
Target Compound Data	0.700 nM
Comparator Or Baseline	N-(2,4-dimethoxypyrimidin-5-yl)-2-methoxybenzamide (CAS 1448122-71-1): No PIM1 activity reported; NaV1.7 IC50 = 240 nM
Quantified Difference	Qualitative difference in target profile. Target compound: potent PIM1 inhibitor. Comparator: NaV1.7 inhibitor.
Conditions	TR-FRET assay measuring BAD phosphorylation at Ser-112 residue (for PIM1). PatchXpress voltage patch clamp assay on HEK293 cells (for NaV1.7).

Why This Matters

For projects requiring specific modulation of PIM1 kinase activity, the 2-chloro compound is the only viable choice from this chemical series, as the alternative methoxy-substituted molecule is functionally inactive against this target.

• [1] BindingDB. Entry BDBM50518521 (CHEMBL4564586): PIM1 IC50 for 2-chloro-N-(2,4-dimethoxypyrimidin-5-yl)benzamide. View Source
• [2] BindingDB. Entry BDBM50379389 (CHEMBL2010816): NaV1.7 IC50 for N-(2,4-dimethoxypyrimidin-5-yl)-2-methoxybenzamide. View Source
• [3] BindingDB. Entry BDBM50411952 (CHEMBL259976): P-gp MDR IC50 for N-(2,4-dimethoxypyrimidin-5-yl)-2-methoxybenzamide. View Source

Cellular Kinase Engagement vs. Cytotoxicity of 2-Trifluoromethyl Analog

The functional cellular activity of the target compound against its engaging kinase targets was quantified in a disease-relevant cell line. In human KG-1 acute myeloid leukemia cells, which are dependent on PIM kinase signaling, the compound inhibited downstream phosphorylation of S6 (pS6), a direct readout of PIM pathway suppression, with an EC50 of 37 nM [1]. This demonstrates efficient cellular target engagement. In contrast, a closely related analog with a 2-trifluoromethyl substituent on the benzamide ring, N-(2,4-dimethoxypyrimidin-5-yl)-2-(trifluoromethyl)benzamide, exhibits only broad, non-specific cytotoxicity against the MCF-7 breast cancer cell line, with a much weaker IC50 of 8.5 µM . The 230-fold difference in cellular potency underscores the target compound's superior and more specific mechanism of action.

Evidence Dimension	Cellular activity (EC50/IC50)
Target Compound Data	EC50 = 37 nM (pS6 inhibition in KG-1 AML cells)
Comparator Or Baseline	N-(2,4-dimethoxypyrimidin-5-yl)-2-(trifluoromethyl)benzamide (IC50 = 8.5 µM against MCF-7 cells)
Quantified Difference	Target compound is >230-fold more potent in its cognate cellular model than the comparator's cytotoxic activity.
Conditions	Target compound: KG-1 human AML cells, readout of pS6 level. Comparator: MCF-7 human breast cancer cells, induction of apoptosis.

Why This Matters

This evidence supports the selection of the 2-chloro compound for mechanism-of-action studies involving the PIM kinase pathway in AML, providing a significantly more potent and pathway-specific tool compared to analogs that exhibit only non-specific cellular toxicity.

• [1] BindingDB. Entry BDBM50518518 (CHEMBL4470576): EC50 for PIM inhibition in KG-1 cells by 2-chloro-N-(2,4-dimethoxypyrimidin-5-yl)benzamide. View Source

Predicted Physicochemical Advantage Over 4'-Methoxy Analog

A key molecular property for cell-based assay performance is lipophilicity. Substituting the 2-chloro group for a 4'-methoxy group on the benzamide ring significantly alters this parameter. The target compound has a computed XLogP3 value of 2.3 [1]. The analog N-(2,4-dimethoxypyrimidin-5-yl)-4-methoxybenzamide (CAS 1448060-56-7) is substantially less lipophilic, with an XLogP3 of 1.6 [2]. This class-level inference suggests the target compound possesses greater membrane permeability, a critical attribute for achieving sufficient intracellular exposure to engage targets like PIM1 kinase in intact cells.

Evidence Dimension	Computational lipophilicity (XLogP3)
Target Compound Data	XLogP3 = 2.3
Comparator Or Baseline	N-(2,4-dimethoxypyrimidin-5-yl)-4-methoxybenzamide: XLogP3 = 1.6
Quantified Difference	Δ XLogP3 = +0.7
Conditions	Computed by XLogP3 3.0 (PubChem release 2019.06.18)

Why This Matters

For cell-based phenotypic or target-engagement assays, a more lipophilic compound is theoretically predisposed to better membrane permeation, potentially leading to higher intracellular concentrations and more robust functional responses, giving the 2-chloro derivative a physicochemical rationale for superior cellular activity over less lipophilic analogs.

• [1] PubChem. Compound Summary for CID 71807570: 2-chloro-N-(2,4-dimethoxypyrimidin-5-yl)benzamide. Computed XLogP3 value. View Source
• [2] PubChem. Compound Summary for N-(2,4-dimethoxypyrimidin-5-yl)-4-methoxybenzamide. Computed XLogP3 value. (Accessed via CAS 1448060-56-7). View Source

Procurement-Guided Application Scenarios for 2-Chloro-N-(2,4-dimethoxypyrimidin-5-yl)benzamide

PIM1-Specific Mechanistic Studies in Oncology

As a potent PIM1 inhibitor (IC50 0.700 nM) [1], the compound is uniquely suited for dissecting PIM1-specific signaling in cancer models. Generic procurement of a similar benzamide-pyrimidine analog would be futile, as the 2-methoxy derivative lacks PIM1 activity entirely, instead engaging off-targets like NaV1.7 and P-gp [2][3]. This specificity makes the compound a critical tool for target validation studies where confounding off-target effects must be minimized.

Chemical Probe for Oncogenic Kinase-Dependent Cell Lines

The compound demonstrates a clear functional phenotype in PIM kinase-dependent acute myeloid leukemia (AML) cells (KG-1 EC50 of 37 nM) [4]. This contrasts starkly with the micromolar cytotoxicity of the 2-trifluoromethyl analog, which acts through a non-specific mechanism . The compound is therefore the far superior choice for studies designed to link a specific molecular target (PIM kinase) to a cellular phenotype, such as proliferation or apoptosis, in hematological cancer models.

Reference Inhibitor for Mutant c-KIT Kinase Assays

Beyond PIM kinases, the compound exhibits activity against clinically relevant mutant forms of the c-KIT receptor tyrosine kinase (EC50 < 100 nM against the 560-578 deletion/T670I mutant) [5]. This opens a second, distinct application for the compound as a reference inhibitor in drug discovery programs targeting drug-resistant gastrointestinal stromal tumors (GISTs) driven by these mutations.

Lipophilic Control for SAR Studies of Cellular Activity

In a series of N-(2,4-dimethoxypyrimidin-5-yl)benzamides, the 2-chloro derivative has a significantly higher calculated lipophilicity (XLogP3 = 2.3) than the 4-methoxy analog (XLogP3 = 1.6) [6][7]. Structure-activity relationship (SAR) campaigns evaluating the impact of passive permeability on cellular potency would therefore require this specific compound as a key comparator molecule to control for and interpret the molecular property component of any observed phenotypic activity.

• [1] BindingDB. Entry BDBM50518521 (CHEMBL4564586): PIM1 IC50. View Source
• [2] BindingDB. Entry BDBM50379389 (CHEMBL2010816): NaV1.7 IC50 for N-(2,4-dimethoxypyrimidin-5-yl)-2-methoxybenzamide. View Source
• [3] BindingDB. Entry BDBM50411952 (CHEMBL259976): P-gp MDR IC50 for N-(2,4-dimethoxypyrimidin-5-yl)-2-methoxybenzamide. View Source
• [4] BindingDB. Entry BDBM50518518 (CHEMBL4470576): EC50 in KG-1 cells. View Source
• [5] BindingDB. Entry BDBM50515229 (CHEMBL4577779): c-KIT mutant inhibition. View Source
• [6] PubChem. XLogP3 for 2-chloro-N-(2,4-dimethoxypyrimidin-5-yl)benzamide. View Source
• [7] PubChem. XLogP3 for N-(2,4-dimethoxypyrimidin-5-yl)-4-methoxybenzamide. View Source